Cas no 1220020-49-4 (2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride)

2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl ether hydrochloride is a specialized organic compound featuring a brominated phenyl ether moiety linked to a piperidine group, with a tert-pentyl substituent enhancing its steric and electronic properties. The hydrochloride salt form improves solubility and stability, making it suitable for synthetic and pharmaceutical applications. This compound is particularly valuable in medicinal chemistry as a potential intermediate for the development of bioactive molecules, including CNS-targeting agents, due to its structural resemblance to pharmacologically active scaffolds. Its well-defined chemical structure allows for precise modifications, facilitating research in drug discovery and molecular design. The inclusion of bromine offers additional reactivity for further functionalization.
2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride structure
1220020-49-4 structure
Product Name:2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride
CAS No:1220020-49-4
MF:C16H25BrClNO
MW:362.732803106308
CID:1075385
PubChem ID:56830868
Update Time:2025-06-11

2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl ether hydrochloride
    • 4-(2-Bromo-4-(tert-pentyl)phenoxy)piperidine hydrochloride
    • AKOS015847461
    • 4-(2-Bromo-4-(tert-pentyl)phenoxy)piperidinehydrochloride
    • 4-[2-bromo-4-(2-methylbutan-2-yl)phenoxy]piperidine;hydrochloride
    • 1220020-49-4
    • 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride
    • MDL: MFCD13560884
    • Inchi: 1S/C16H24BrNO.ClH/c1-4-16(2,3)12-5-6-15(14(17)11-12)19-13-7-9-18-10-8-13;/h5-6,11,13,18H,4,7-10H2,1-3H3;1H
    • InChI Key: YKVUQZAUKGHRFH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OC1CCNCC1)C(C)(C)CC.Cl

Computed Properties

  • Exact Mass: 361.08080g/mol
  • Monoisotopic Mass: 361.08080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM311560-1g
4-(2-Bromo-4-(tert-pentyl)phenoxy)piperidine hydrochloride
1220020-49-4 95%
1g
$183 2022-09-03
Chemenu
CM311560-5g
4-(2-Bromo-4-(tert-pentyl)phenoxy)piperidine hydrochloride
1220020-49-4 95%
5g
$499 2022-09-03
TRC
B038380-125mg
2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride
1220020-49-4
125mg
$ 230.00 2022-06-07
TRC
B038380-250mg
2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride
1220020-49-4
250mg
$ 375.00 2022-06-07

Additional information on 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride

Introduction to 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride (CAS No: 1220020-49-4)

2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1220020-49-4, represents a unique structural configuration that combines a brominated aromatic ring with a piperidine moiety, further modified by a tert-pentyl substituent. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride incorporates key functional groups that contribute to its pharmacological properties. The bromine atom at the para position of the phenyl ring introduces electrophilic reactivity, enabling diverse chemical transformations and interactions with biological targets. The presence of the tert-pentyl group at the ortho position provides steric hindrance, which can influence binding affinity and metabolic stability. The piperidine ring, known for its ability to form hydrogen bonds and interact with protein receptors, further enhances the compound's potential as an active pharmaceutical ingredient (API).

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride has been studied for its potential role in modulating various biological pathways. Its unique combination of substituents makes it an interesting scaffold for developing novel therapeutic agents. Researchers have explored its interactions with enzymes and receptors, particularly those involved in inflammatory responses and neurological disorders.

In the realm of drug design, the brominated phenyl ring serves as a versatile handle for further derivatization. This allows chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. The piperidinyl etherhydrochloride moiety, on the other hand, contributes to improved oral bioavailability and reduced metabolic clearance. These characteristics make it an attractive candidate for further development into a lead compound for clinical trials.

One of the most compelling aspects of 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The ability to selectively target these pathways without significant off-target effects is crucial for developing effective anticancer therapies. Preclinical studies have demonstrated promising results in cell culture models, suggesting that further investigation is warranted.

The tert-pentyl group, while providing steric bulk, also plays a role in modulating lipophilicity and solubility. This balance is essential for achieving optimal drug delivery systems. By optimizing these parameters, researchers can enhance the compound's pharmacological efficacy while minimizing adverse effects. Additionally, the hydrochloride salt form improves water solubility, facilitating formulation development for oral or injectable administration.

Another area of interest is the compound's potential as an intermediate in synthesizing more complex molecules. The bromine atom allows for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl groups. This flexibility is invaluable in medicinal chemistry, where structural modifications can significantly impact biological activity. The piperidine ring can also be further functionalized, offering multiple avenues for derivatization.

The hydrochloride form of 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride ensures stability under various storage conditions, making it suitable for industrial-scale production and clinical trials. Its well-defined purity profile and consistent quality make it a reliable starting material for synthetic chemistry. Pharmaceutical companies are increasingly seeking high-quality intermediates like this one to accelerate their drug development pipelines.

Recent publications have highlighted the compound's role in addressing neurological disorders as well. Piperidine derivatives are known to interact with neurotransmitter receptors, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride suggest potential neuroprotective effects by modulating cholinergic and dopaminergic pathways.

In conclusion, 2-Bromo-4-(tert-pentyl)phenyl 4-piperidinyl etherhydrochloride (CAS No: 1220020-49-4) is a multifaceted compound with significant therapeutic potential. Its unique structural features enable diverse applications in drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable asset in the quest for novel therapeutics. As our understanding of biological targets advances, compounds like this one will play an increasingly important role in addressing complex diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.